Cas no 318288-94-7 (1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-
• CAS No: 318288-94-7
• MF: C₁₆H₁₀F₃N₃O₂
• MW: 333.264713764191
• CID: 5270384
• Update Time: 2026-03-09

1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H10F3N3O2/c17-16(18,19)13-4-1-3-11(7-13)12-9-20-21(10-12)14-5-2-6-15(8-14)22(23)24/h1-10H
• InChI Key： INPKHZBYYMLBTH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)C=C(C2=CC=CC(C(F)(F)F)=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl]-

1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl] (CAS No. 318288-94-7)

1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl] is a highly specialized organic compound with the CAS registry number 318288-94-7. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The structure of this compound features a pyrazole ring substituted at position 1 with a 3-nitrophenyl group and at position 4 with a 3-trifluoromethylphenyl group. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl] involves a series of carefully designed organic reactions. Typically, the pyrazole core is synthesized via a cyclization reaction involving an amine and an aldehyde or ketone derivative. Subsequent substitution reactions are employed to introduce the 3-nitrophenyl and 3-trifluoromethylphenyl groups at the appropriate positions on the pyrazole ring. The use of modern synthetic methodologies ensures high yields and excellent purity of the final product.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The pyrazole ring is known for its ability to act as a scaffold for various bioactive molecules due to its unique electronic properties and ability to form hydrogen bonds. The 3-nitrophenyl group introduces electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of the compound. On the other hand, the trifluoromethyl group at position 4 contributes to increased lipophilicity, making the compound more suitable for membrane penetration in biological systems.

One of the most promising applications of this compound is in drug discovery. Researchers have explored its potential as a lead molecule for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. For instance, studies have shown that this compound exhibits significant anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate inflammatory pathways makes it a candidate for anti-inflammatory drug development.

In addition to its medicinal applications, 1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl] has also found use in materials science. Its unique electronic properties make it a potential candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic techniques have enabled the incorporation of this compound into polymer matrices, enhancing their electrical conductivity and stability.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that while it exhibits high stability under normal conditions, it can undergo biodegradation under specific environmental conditions. This makes it a more sustainable option compared to some other synthetic compounds used in similar applications.

In conclusion, 1H-Pyrazole, 1-(3-nitrophenyl)-4-[3-(trifluoromethyl)phenyl] (CAS No. 318288-94-7) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structure and properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.